Cas no 851079-35-1 (2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide
• CAS No: 851079-35-1
• MF: C₁₇H₁₄N₄O₃S
• MW: 354.383061885834
• CID: 6304838
• PubChem ID: 5071095
• Update Time: 2025-05-19

2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide
• 2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide
• AKOS002046753
• 2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• 2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
• F0599-0538
• 851079-35-1

• Inchi： 1S/C17H14N4O3S/c22-16(19-13-4-2-1-3-5-13)12-25-17-18-10-11-20(17)14-6-8-15(9-7-14)21(23)24/h1-11H,12H2,(H,19,22)
• InChI Key： YKGSCVYAYDLZTB-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=NC=CN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 354.07866149g/mol
• Monoisotopic Mass: 354.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide

Introduction to 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide (CAS No. 851079-35-1)

2-{1-(4-nitrophenyl-1H-imidazol-2-ylsulfanyl)}-N-phenylacetamide, identified by its CAS number 851079-35-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a nitrophenyl group, an imidazole ring, and a sulfanyl moiety, contribute to its distinctive chemical properties and biological interactions.

The N-phenylacetamide moiety in the molecular structure suggests a possible role in modulating biological pathways, which is a common characteristic among many pharmacologically active agents. The combination of these functional groups not only imparts specific chemical reactivity but also opens up avenues for further derivatization and structural optimization. This compound has been explored in various research settings, including preclinical studies and molecular modeling, to understand its potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel scaffolds that can interact with biological targets in unique ways. The nitrophenyl group, for instance, is known for its ability to participate in hydrogen bonding and π-stacking interactions, which can be crucial for binding affinity and specificity. Similarly, the imidazole ring is a common feature in many bioactive molecules, often found in enzymes and receptors. The sulfanyl group further enhances the compound's versatility by allowing for additional interactions with biological systems.

The synthesis of 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the nitrophenyl group early in the synthetic pathway is critical for ensuring the correct regioisomer formation. Subsequent functionalization with the imidazole ring and sulfanyl group demands careful consideration to maintain structural integrity and biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological profile of this compound has been a focus of numerous studies. Initial investigations have revealed potential interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. The nitrophenyl group has been shown to modulate the activity of certain enzymes by affecting their conformational state, while the imidazole ring can engage with specific binding pockets on target proteins. These interactions are believed to contribute to the compound's therapeutic potential.

One of the most compelling aspects of 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide is its ability to undergo structural modifications without losing its core biological activity. This flexibility allows researchers to fine-tune the molecule's properties for specific applications. For example, replacing the nitrophenyl group with other aromatic rings or introducing additional substituents can alter the compound's solubility, metabolic stability, and target specificity. Such modifications are essential for developing drug candidates that meet stringent pharmacokinetic and pharmacodynamic requirements.

In vitro studies have provided valuable insights into the mechanism of action of this compound. Researchers have observed significant inhibitory effects on certain enzymes associated with inflammatory diseases when using 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide as an inhibitor. These findings suggest that the compound may have therapeutic benefits in conditions characterized by excessive inflammation. Furthermore, preliminary animal models have shown promising results, indicating that the compound can effectively modulate disease symptoms without significant side effects.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and bioinformatics. The study of 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide exemplifies this collaborative effort. Organic chemists have developed efficient synthetic routes to produce the compound in high purity, while medicinal chemists have focused on optimizing its biological activity through structural modifications. Pharmacologists have conducted comprehensive assessments of its pharmacological properties using both in vitro and in vivo models.

The integration of computational methods has further accelerated the discovery process for this compound. Molecular modeling techniques have been used to predict how 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and metabolic pathways, enabling researchers to make informed decisions about further optimization efforts.

The future prospects for 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to elucidate its full pharmacological profile and explore new derivatives that may enhance its efficacy and safety profile. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide (CAS No. 851079-35-1) is a multifaceted organic compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a valuable candidate for further development into therapeutic agents. With continued research and collaboration across multiple scientific disciplines, this compound holds promise for contributing to advancements in medicine.